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Compound of Interest

Compound Name: 3-Bromopyridazine

Cat. No.: B1282269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 3-Bromopyridazine (CAS No: 88491-61-6). The information is intended to guide laboratory

personnel in the safe use, storage, and disposal of this compound, minimizing potential health

and safety risks.

Chemical and Physical Properties
3-Bromopyridazine is a heterocyclic organic compound with the molecular formula C₄H₃BrN₂.

[1][2][3][4] It is primarily available as a solid.[2] A summary of its key physical and chemical

properties is presented below.
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Property Value Source

Molecular Formula C₄H₃BrN₂ [1][2][3][4]

Molecular Weight 158.98 g/mol [1][2][4]

CAS Number 88491-61-6 [1][3][4][5]

Appearance Solid [2]

Density 1.726 - 1.727 g/cm³ [3][6]

Boiling Point 269.972 °C at 760 mmHg [6]

Flash Point 117.075 °C [6]

Hazard Identification and Classification
3-Bromopyridazine is classified as a hazardous substance. It is crucial to understand its

potential health effects and to handle it accordingly. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides a standardized framework for hazard

communication.

GHS Pictograms:

alt text

alt text

alt text

Signal Word:Danger[1][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridazine
https://www.sigmaaldrich.com/GB/en/product/aldrich/cds023312
https://fluorochem.co.uk/product/F078228/
https://www.biosynth.com/p/FB72022/88491-61-6-3-bromopyridazine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridazine
https://www.sigmaaldrich.com/GB/en/product/aldrich/cds023312
https://www.biosynth.com/p/FB72022/88491-61-6-3-bromopyridazine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridazine
https://fluorochem.co.uk/product/F078228/
https://www.biosynth.com/p/FB72022/88491-61-6-3-bromopyridazine
https://www.echemi.com/sds/pyridazine-3-bromo-9ci-pd1805103193.html
https://www.sigmaaldrich.com/GB/en/product/aldrich/cds023312
https://fluorochem.co.uk/product/F078228/
http://www.ichemical.com/products/88491-61-6.html
http://www.ichemical.com/products/88491-61-6.html
http://www.ichemical.com/products/88491-61-6.html
https://www.benchchem.com/product/b1282269?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridazine
https://www.echemi.com/sds/pyridazine-3-bromo-9ci-pd1805103193.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Classification Hazard Statement

Acute Toxicity, Oral (Category 3) H301: Toxic if swallowed

Acute Toxicity, Dermal (Category 3) H311: Toxic in contact with skin

Acute Toxicity, Inhalation (Category 3) H331: Toxic if inhaled

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation

Serious Eye Damage/Eye Irritation (Category

1/2)

H318: Causes serious eye damage / H319:

Causes serious eye irritation

Specific target organ toxicity — Single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation

(Note: Classification may vary slightly between suppliers. The most conservative classification

should be adopted.)[1][5]

Safe Handling and Experimental Workflow
Adherence to a strict protocol is essential when handling 3-Bromopyridazine to ensure the

safety of personnel and the integrity of the experiment. The following workflow outlines the key

stages of handling this compound in a laboratory setting.
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Caption: Workflow for the safe handling of 3-Bromopyridazine from receipt to disposal.

Experimental Protocol for Safe Handling
1. Preparation and Storage:

Receiving: Upon receipt, visually inspect the container for any signs of damage or leaks.[7]

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and strong acids.[5][7][8][9] The storage area

should be secure and accessible only to authorized personnel.[8] Keep the container tightly

sealed to prevent moisture ingress.[5][8][9]

2. Personal Protective Equipment (PPE):
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A comprehensive PPE strategy is mandatory. The following table summarizes the required

equipment.

Body Part
Personal Protective
Equipment (PPE)

Specifications and
Recommendations

Eyes/Face
Safety Goggles with side

shields / Face Shield

Must be worn at all times. For

tasks with a higher splash risk,

a face shield is required in

addition to goggles.[5][7]

Skin
Chemical-resistant Lab Coat &

Gloves

A flame-retardant lab coat is

recommended. Nitrile gloves

are suitable for handling;

inspect before use and change

frequently.[5][7]

Respiratory Fume Hood or Respirator

All handling, including

weighing and transferring,

must be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

[5][7]

Feet Closed-toe Shoes
Open-toed shoes are strictly

prohibited in the laboratory.[7]

3. Handling and Use:

Ventilation: Always handle 3-Bromopyridazine in a well-ventilated area, preferably a

certified chemical fume hood.[5][7]

Avoiding Contamination: Do not eat, drink, or smoke in the handling area.[8][9] Avoid contact

with skin and eyes and prevent the formation of dust and aerosols.[5]

Tools: Use non-sparking tools and equipment to prevent ignition sources.[5][9]

Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at

the end of the workday.[7][8]
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4. Disposal:

Waste Collection: Collect all waste material (including contaminated PPE and absorbent

materials) in a designated, properly labeled, and sealed container for hazardous chemical

waste.

Disposal Route: Dispose of the waste through a licensed and approved waste disposal

contractor, in accordance with all local, regional, and national regulations.[8] Do not dispose

of it down the drain.[9]

Emergency Procedures
Rapid and appropriate response is critical in an emergency. All personnel must be familiar with

the location and use of emergency equipment, including safety showers, eyewash stations, and

fire extinguishers.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If the

victim is not breathing, provide artificial

respiration. Seek immediate medical attention.

[5][10]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. Seek

immediate medical attention.[5][10]

Eye Contact

Immediately flush eyes with plenty of clean

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[5][10]

Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Call a

physician or Poison Control Center immediately.

[5][10]

Accidental Release Measures
Personal Precautions: Evacuate the area immediately.[5] Wear the full PPE as described in

section 3.2. Avoid breathing dust or vapors.[5] Remove all sources of ignition.[5][9]

Containment and Cleanup: For small spills, carefully sweep up the solid material, or use an

inert absorbent material (e.g., sand, vermiculite) to contain the chemical.[9] Place the

collected material into a suitable, labeled container for disposal.[9] Avoid generating dust.[5]

Ventilate the area and wash the spill site after material pickup is complete.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant

foam.[5][8]
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Specific Hazards: Thermal decomposition can produce toxic and corrosive gases, including

nitrogen oxides (NOx), carbon monoxide (CO), and hydrogen bromide.[8][9]

Protective Actions for Firefighters: Firefighters must wear full protective gear and a self-

contained breathing apparatus (SCBA).[5][8][9] Evacuate the area and fight the fire from a

safe distance.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Bromopyridazine | C4H3BrN2 | CID 13126699 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 3-Bromopyridazine | Sigma-Aldrich [sigmaaldrich.com]

3. fluorochem.co.uk [fluorochem.co.uk]

4. 3-Bromopyridazine | 88491-61-6 | FB72022 | Biosynth [biosynth.com]

5. echemi.com [echemi.com]

6. 3-Bromo-pyridazine, CAS No. 88491-61-6 - iChemical [ichemical.com]

7. benchchem.com [benchchem.com]

8. jubilantingrevia.com [jubilantingrevia.com]

9. fishersci.com [fishersci.com]

10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Technical Guide on 3-Bromopyridazine: Safety,
Handling, and Precautionary Measures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282269#3-bromopyridazine-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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